Cas no 932-40-1 (rac-(1R,2R)-1,2-diethylcyclopentane, trans)

Technical Introduction: rac-(1R,2R)-1,2-Diethylcyclopentane (trans) is a chiral cyclopentane derivative characterized by its trans-configuration and stereochemical purity. The compound's rigid cyclopentane backbone, substituted with ethyl groups at the 1 and 2 positions, confers stability and defined spatial orientation, making it valuable for applications in asymmetric synthesis and stereochemical studies. Its trans-configuration ensures minimal steric hindrance, enhancing reactivity in selective transformations. The racemic form provides flexibility for resolution into enantiopure intermediates. This compound is particularly useful in organometallic catalysis, material science, and pharmaceutical research, where precise stereocontrol is critical. High purity and well-defined structure ensure reproducibility in experimental and industrial settings.
rac-(1R,2R)-1,2-diethylcyclopentane, trans structure
932-40-1 structure
Product Name:rac-(1R,2R)-1,2-diethylcyclopentane, trans
CAS No:932-40-1
MF:C9H18
MW:126.239223003387
MDL:MFCD00045433
CID:797270
PubChem ID:6432778
Update Time:2025-06-13

rac-(1R,2R)-1,2-diethylcyclopentane, trans Chemical and Physical Properties

Names and Identifiers

    • TRANS-1,2-DIETHYLCYCLOPENTANE
    • 1,2-Diethylcyclopentane
    • 1r,2t-Diaethyl-cyclopentan,Niedrigersiedendes 1.2-Diaethyl-cyclopentan
    • Cyclopentane,1,2-diethyl-,trans
    • diethylcyclopentane
    • trans-1,2-diethyl-cyclopentane
    • rac-(1R,2R)-1,2-diethylcyclopentane, trans
    • 932-40-1
    • MFCD00045433
    • (1R,2R)-1,2-diethylcyclopentane
    • rel-(1R,2R)-1,2-Diethylcyclopentane
    • rac-(1R,2R)-1,2-diethylcyclopentane
    • 1,2-Diethylcyclopentane #
    • DTXSID101337556
    • EN300-22044085
    • JKMYLSLBFNMSFP-RKDXNWHRSA-N
    • Cyclopentane, 1,2-diethyl-, trans-
    • trans-1,2-Diethyl cyclopentane
    • MDL: MFCD00045433
    • Inchi: 1S/C9H18/c1-3-8-6-5-7-9(8)4-2/h8-9H,3-7H2,1-2H3/t8-,9-/m1/s1
    • InChI Key: JKMYLSLBFNMSFP-RKDXNWHRSA-N
    • SMILES: [C@@H]1(CC)CCC[C@H]1CC

Computed Properties

  • Exact Mass: 126.14100
  • Monoisotopic Mass: 126.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 66.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.7792
  • Melting Point: -95°C
  • Boiling Point: 148.48°C
  • Refractive Index: 1.4270
  • PSA: 0.00000
  • LogP: 3.22270

rac-(1R,2R)-1,2-diethylcyclopentane, trans Customs Data

  • HS CODE:2902199090
  • Customs Data:

    China Customs Code:

    2902199090

    Overview:

    2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

rac-(1R,2R)-1,2-diethylcyclopentane, trans Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-22044085-0.05g
rac-(1R,2R)-1,2-diethylcyclopentane, trans
932-40-1
0.05g
$572.0 2023-09-16
Enamine
EN300-22044085-0.1g
rac-(1R,2R)-1,2-diethylcyclopentane, trans
932-40-1
0.1g
$747.0 2023-09-16
Enamine
EN300-22044085-0.25g
rac-(1R,2R)-1,2-diethylcyclopentane, trans
932-40-1
0.25g
$1065.0 2023-09-16
Enamine
EN300-22044085-0.5g
rac-(1R,2R)-1,2-diethylcyclopentane, trans
932-40-1
0.5g
$1679.0 2023-09-16
Enamine
EN300-22044085-1.0g
rac-(1R,2R)-1,2-diethylcyclopentane, trans
932-40-1
1g
$2152.0 2023-05-24
Enamine
EN300-22044085-2.5g
rac-(1R,2R)-1,2-diethylcyclopentane, trans
932-40-1
2.5g
$4216.0 2023-09-16
Enamine
EN300-22044085-5.0g
rac-(1R,2R)-1,2-diethylcyclopentane, trans
932-40-1
5g
$6239.0 2023-05-24
Enamine
EN300-22044085-10.0g
rac-(1R,2R)-1,2-diethylcyclopentane, trans
932-40-1
10g
$9252.0 2023-05-24
Enamine
EN300-22044085-1g
rac-(1R,2R)-1,2-diethylcyclopentane, trans
932-40-1
1g
$2152.0 2023-09-16
Enamine
EN300-22044085-5g
rac-(1R,2R)-1,2-diethylcyclopentane, trans
932-40-1
5g
$6239.0 2023-09-16

Additional information on rac-(1R,2R)-1,2-diethylcyclopentane, trans

Comprehensive Analysis of rac-(1R,2R)-1,2-diethylcyclopentane, trans (CAS No. 932-40-1): Properties, Applications, and Industry Trends

The compound rac-(1R,2R)-1,2-diethylcyclopentane, trans (CAS No. 932-40-1) is a stereoisomer of diethylcyclopentane, characterized by its unique trans configuration and chiral centers at the 1 and 2 positions. This organic molecule has garnered attention in both academic and industrial research due to its structural versatility and potential applications in asymmetric synthesis, catalysis, and material science. Its cyclopentane backbone and ethyl substituents contribute to its distinct physicochemical properties, making it a subject of interest for researchers exploring chiral auxiliaries and stereoselective reactions.

In recent years, the demand for enantiomerically pure compounds has surged, driven by advancements in pharmaceutical intermediates and fine chemicals. The rac-(1R,2R)-1,2-diethylcyclopentane, trans isomer, with its well-defined stereochemistry, serves as a valuable building block in the synthesis of optically active molecules. Researchers are particularly interested in its role in transition-metal-catalyzed reactions, where its rigid cyclopentane ring can influence reaction selectivity. This aligns with the growing focus on sustainable chemistry and atom economy, as industries seek to minimize waste and improve efficiency.

The thermal stability and low toxicity profile of rac-(1R,2R)-1,2-diethylcyclopentane, trans (CAS No. 932-40-1) further enhance its appeal for industrial applications. For instance, it has been investigated as a potential solvent additive in high-performance lubricants, where its molecular structure may reduce friction and wear. Additionally, its compatibility with polymer matrices has sparked interest in the development of specialty coatings and adhesives, addressing the need for eco-friendly alternatives in the materials sector.

From an analytical perspective, the characterization of rac-(1R,2R)-1,2-diethylcyclopentane, trans often involves techniques such as nuclear magnetic resonance (NMR) spectroscopy and gas chromatography-mass spectrometry (GC-MS). These methods are critical for verifying its stereochemical purity and ensuring batch-to-batch consistency, which is essential for applications in high-value chemical production. The compound's boiling point and vapor pressure data are also key parameters for process optimization in large-scale manufacturing.

Emerging trends in green chemistry have further highlighted the relevance of rac-(1R,2R)-1,2-diethylcyclopentane, trans. Its potential use in bio-based solvents and renewable feedstocks aligns with global efforts to reduce reliance on petroleum-derived chemicals. Moreover, its role in catalytic hydrogenation processes underscores its utility in clean energy initiatives, where efficient hydrogen storage and transport are critical challenges.

In conclusion, rac-(1R,2R)-1,2-diethylcyclopentane, trans (CAS No. 932-40-1) represents a multifaceted compound with significant potential across diverse scientific and industrial domains. Its stereospecificity, chemical stability, and environmental compatibility position it as a promising candidate for future innovations in sustainable chemistry and advanced materials. As research continues to uncover new applications, this compound is poised to play a pivotal role in addressing contemporary challenges in chemical synthesis and industrial processes.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk